Cas no 158453-41-9 (Methanone,di-10H-quindolin-11-yl-)

Methanone,di-10H-quindolin-11-yl- structure
158453-41-9 structure
Product Name:Methanone,di-10H-quindolin-11-yl-
CAS No:158453-41-9
MF:C31H18N4O
MW:462.500826358795
CID:231615
Update Time:2024-03-01

Methanone,di-10H-quindolin-11-yl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,di-10H-quindolin-11-yl-
    • Cryptomisrine
    • Methanone, di-10H-quindolin-11-yl-
    • Inchi: 1S/C31H18N4O/c36-31(25-17-9-1-5-13-21(17)32-27-19-11-3-7-15-23(19)34-29(25)27)26-18-10-2-6-14-22(18)33-28-20-12-4-8-16-24(20)35-30(26)28/h1-16,34-35H
    • InChI Key: BOMINIHNGZWSLU-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=CC=CC=2)N=C2C=1NC1C2=CC=CC=1)C1C2C(=CC=CC=2)N=C2C=1NC1C2=CC=CC=1

Computed Properties

  • Exact Mass: 462.14824
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • XLogP3: 3.974

Experimental Properties

  • Density: 1.466±0.06 g/cm3(Predicted)
  • Boiling Point: 828.3±60.0 °C(Predicted)
  • PSA: 74.43
  • pka: 12.89±0.40(Predicted)
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